Cas no 13005-87-3 (4(8H)-Pteridinone,2-amino-8-methyl-)

4(8H)-Pteridinone,2-amino-8-methyl- structure
13005-87-3 structure
Product Name:4(8H)-Pteridinone,2-amino-8-methyl-
CAS No:13005-87-3
MF:C7H7N5O
MW:177.163379907608
CID:159310
PubChem ID:3082026
Update Time:2025-04-19

4(8H)-Pteridinone,2-amino-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(8H)-Pteridinone,2-amino-8-methyl-
    • 2-amino-8-methylpteridin-4-one
    • 8-methylpterin
    • 2-amino-8-methylpteridin-4(8H)-one
    • 4(8H)-Pteridinone, 2-amino-1-methyl-
    • 13005-87-3
    • DTXSID70156326
    • Inchi: 1S/C7H7N5O/c1-12-3-2-9-4-5(12)10-7(8)11-6(4)13/h2-3H,1H3,(H2,8,11,13)
    • InChI Key: AAUYLLNENYYDTK-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N)=N1)N(C)C=CN=2

Computed Properties

  • Exact Mass: 177.06521
  • Monoisotopic Mass: 177.06506
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.4
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.66
  • Boiling Point: 325.3°Cat760mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.798
  • PSA: 83.41
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